1-Allyl-3-methylimidazolium hexafluorophosphate

• Molecular Formula: C7H11F6N2P
• Molecular Weight: 268.14 g/mol
• IUPAC Name: 1-methyl-3-prop-2-enylimidazol-1-ium;hexafluorophosphate
• InChI: InChI=1S/C7H11N2.F6P/c1-3-4-9-6-5-8(2)7-9;1-7(2,3,4,5)6/h3,5-7H,1,4H2,2H3;/q+1;-1
• InChI Key: JDMCWFDNVPYCSJ-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1=CN(C=C1)CC=C.F[P-](F)(F)(F)(F)F

Description

1-Allyl-3-methylimidazolium hexafluorophosphate is an ionic liquid known for its unique properties, such as high thermal stability, low volatility, and excellent ionic conductivity. These characteristics make it a valuable compound in various scientific and industrial applications .

Preparation Methods

The synthesis of 1-Allyl-3-methylimidazolium hexafluorophosphate can be achieved through two primary methods:

Hidden Ion Method: This involves the reaction of 1-allyl-3-methylimidazolium with hexafluorophosphate to produce the desired compound.

Ion Exchange Method: This method involves the ion exchange reaction between other ionic liquids and hexafluorophosphate to yield this compound.

Chemical Reactions Analysis

1-Allyl-3-methylimidazolium hexafluorophosphate undergoes various chemical reactions, including:

Oxidation and Reduction: The compound can participate in redox reactions, although specific reagents and conditions may vary.

Substitution Reactions: It can undergo substitution reactions, where the allyl or methyl groups are replaced by other functional groups.

Common Reagents and Conditions: Typical reagents include oxidizing agents, reducing agents, and nucleophiles. The conditions often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products: The products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Allyl-3-methylimidazolium hexafluorophosphate has a wide range of applications in scientific research:

Chemistry: It is used as a solvent and catalyst in organic synthesis, facilitating various chemical transformations.

Biology: The compound’s unique properties make it suitable for use in biological studies, such as enzyme stabilization and protein crystallization.

Industry: The compound is used in the production of polyvinyl alcohol as a cross-linking agent and in the formation of nanotubes.

Mechanism of Action

The mechanism of action of 1-Allyl-3-methylimidazolium hexafluorophosphate involves its interaction with molecular targets through ionic and hydrogen bonding. The hexafluorophosphate anion plays a crucial role in stabilizing the ionic liquid structure, while the imidazolium cation interacts with various substrates, facilitating chemical reactions and processes .

Comparison with Similar Compounds

1-Allyl-3-methylimidazolium hexafluorophosphate can be compared with other similar compounds, such as:

1-Ethyl-3-methylimidazolium hexafluorophosphate: Similar in structure but with an ethyl group instead of an allyl group, leading to different physical and chemical properties.

1-Butyl-3-methylimidazolium hexafluorophosphate: Contains a butyl group, which affects its solubility and reactivity compared to the allyl derivative.

1-Hexyl-3-methylimidazolium hexafluorophosphate: The hexyl group provides different hydrophobicity and interaction characteristics.

These comparisons highlight the uniqueness of this compound in terms of its specific functional groups and resulting properties.